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Compound of Interest

Compound Name: Methyl 2-(aminosulfonyl)benzoate

Cat. No.: B1209806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the available solubility

data for Methyl 2-(aminosulfonyl)benzoate (CAS 57683-71-3), a key intermediate in

pharmaceutical synthesis. While specific quantitative solubility data remains limited in publicly

accessible literature, this document compiles qualitative information, outlines a general

experimental protocol for its determination, and presents a logical workflow for solubility

assessment.

Physicochemical Properties
Methyl 2-(aminosulfonyl)benzoate is a white to off-white crystalline solid.[1] Its chemical

structure, featuring both a methyl ester and a sulfonamide group, suggests a degree of polarity.

[1] General observations indicate that it is soluble in polar organic solvents and has limited

solubility in water.[1]
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Property Value Reference

Molecular Formula C₈H₉NO₄S [2]

Molecular Weight 215.23 g/mol

Melting Point 126-128 °C

Appearance
White to off-white crystalline

solid
[1]

General Solubility
Soluble in polar organic

solvents; limited in water
[1]

Experimental Protocol for Solubility Determination
The following outlines a generalized experimental protocol for determining the equilibrium

solubility of Methyl 2-(aminosulfonyl)benzoate in various solvents, based on the widely

accepted shake-flask method.[3][4] This method is a reliable technique for establishing

thermodynamic solubility.[4]

Objective: To determine the saturation concentration of Methyl 2-(aminosulfonyl)benzoate in

a given solvent at a specified temperature.

Materials:

Methyl 2-(aminosulfonyl)benzoate (of known purity)

Selected solvents (e.g., water, ethanol, methanol, acetone, acetonitrile, dimethyl sulfoxide)

Volumetric flasks

Thermostatically controlled shaker or incubator

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE or PVDF)

Analytical balance
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High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of Methyl 2-
(aminosulfonyl)benzoate to a known volume of the selected solvent in a sealed container

(e.g., a glass vial or flask). The excess solid is crucial to ensure that equilibrium is reached

from a state of saturation.

Equilibration: Place the containers in a thermostatically controlled shaker set to the desired

temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (typically

24 to 72 hours) to ensure that equilibrium is reached. The time required for equilibration

should be determined experimentally by taking measurements at different time points until

the concentration of the solute in the solution remains constant.

Phase Separation: After equilibration, allow the samples to stand undisturbed at the set

temperature to allow the excess solid to sediment. Subsequently, centrifuge the samples to

further separate the undissolved solid from the supernatant.

Sample Collection and Filtration: Carefully withdraw an aliquot of the clear supernatant using

a syringe. Immediately filter the aliquot through a syringe filter to remove any remaining solid

particles. This step is critical to prevent artificially high concentration readings.

Dilution: Accurately dilute the filtered supernatant with a suitable solvent to bring the

concentration within the linear range of the analytical method.

Quantification: Analyze the concentration of Methyl 2-(aminosulfonyl)benzoate in the

diluted samples using a validated analytical method, such as HPLC-UV or UV-Vis

spectroscopy.

Data Analysis: Calculate the original concentration of the saturated solution by accounting for

the dilution factor. The experiment should be performed in triplicate to ensure the reliability of

the results.

Experimental Workflow Visualization
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The following diagram illustrates the key steps in the experimental determination of solubility.
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Data Analysis
(Calculate Solubility) End

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of a solid compound.

Signaling Pathways
Current scientific literature does not indicate a direct, well-established signaling pathway in

which Methyl 2-(aminosulfonyl)benzoate is a primary modulator. Its principal role is

documented as a versatile building block in the synthesis of more complex molecules, such as

pyrazol-benzenesulfonamides, which may have biological activity.

This guide serves as a foundational resource for researchers working with Methyl 2-
(aminosulfonyl)benzoate. The provided experimental protocol offers a robust starting point for

generating precise and reliable solubility data, which is critical for advancing drug development

and other scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1209806#methyl-2-aminosulfonyl-benzoate-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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